Cas no 476-32-4 (Chelidonine)

• Product Name: Chelidonine
• CAS No: 476-32-4
• MF: C₂₀H₂₁NO₆
• MW: 371.3838
• MDL: MFCD00069660
• CID: 37636
• Update Time: 2024-02-29

Chelidonine Chemical and Physical Properties

Names and Identifiers

• chelidonine
• (+)-Chelidonine
• CHELIDONINE, (+)-(RG) PrintBack
• Stylophorin
• 11β-Hydroxychelidonane
• CHELIDONIN
• chelidoniny
• helidonine
• khelidonin
• STYLOPHORINE
• STYLOPHORON
• Chelidonine monohydrate (+)
• Prestwick_755
• HMS1569F16
• Chelidonine

• MDL： MFCD00069660
• Inchi： 1S/C20H19NO5.H2O/c1-21-7-13-11(2-3-15-20(13)26-9-23-15)18-14(22)4-10-5-16-17(25-8-24-16)6-12(10)19(18)21;/h2-3,5-6,14,18-19,22H,4,7-9H2,1H3;1H2/t14-,18-,19+;/m0./s1
• InChI Key： GHKISGDRQRSCII-ZOCIIQOWSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C2=C([H])C3=C(C([H])=C2[C@]2([H])[C@@]1([H])C1C([H])=C([H])C4=C(C=1C([H])([H])N2C([H])([H])[H])OC([H])([H])O4)OC([H])([H])O3.O([H])[H]

Computed Properties

• Exact Mass: 353.12600
• Monoisotopic Mass: 371.13688739 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.4
• Topological Polar Surface Area: 61.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.2976 (rough estimate)
• Melting Point: 135-140 ºC
• Boiling Point: bp0.002 220° (air-bath temp)
• Flash Point: 260.7°C
• Refractive Index: 1.5800 (estimate)
• PSA: 60.39000
• LogP: 2.26920
• Merck: 13,2061
• Specific Rotation: D22 +115 ±3° (ethanol); D20 +117° (c = 3 in CHCl3)

Chelidonine Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R20/21/22;R25
• Safety Instruction： S20-S36/37-S45
• RTECS：FL9450000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 34.6 ±2.44 i.v. (Anderson, Chen)
• Storage Condition：2-8°C
• Safety Term：S20;S36/37;S45
• Risk Phrases：R20/21/22; R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Hexahydrobenzophenanthridine alkaloids